Cas no 2230799-39-8 (N,3-dimethyl-1,2-thiazol-4-amine)

N,3-Dimethyl-1,2-thiazol-4-amine is a heterocyclic organic compound featuring a thiazole core substituted with methyl groups at the 3-position and the nitrogen atom. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. Its thiazole scaffold is known for contributing to bioactivity, making it a valuable intermediate in the synthesis of biologically active molecules. The compound's stability and well-defined chemical properties facilitate its use in controlled reactions, such as nucleophilic substitutions or metal-catalyzed couplings. Its purity and consistent performance make it suitable for research and industrial-scale processes requiring precise molecular frameworks.
N,3-dimethyl-1,2-thiazol-4-amine structure
2230799-39-8 structure
Product Name:N,3-dimethyl-1,2-thiazol-4-amine
CAS No:2230799-39-8
MF:C5H8N2S
MW:128.195419311523
CID:5154975
PubChem ID:137511133
Update Time:2025-05-21

N,3-dimethyl-1,2-thiazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • N,3-dimethyl-1,2-thiazol-4-amine
    • Inchi: 1S/C5H8N2S/c1-4-5(6-2)3-8-7-4/h3,6H,1-2H3
    • InChI Key: QWOYUOKWODFSCP-UHFFFAOYSA-N
    • SMILES: S1C=C(NC)C(C)=N1

N,3-dimethyl-1,2-thiazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM431649-1g
N,3-dimethyl-1,2-thiazol-4-amine
2230799-39-8 95%+
1g
$611 2023-03-24
Enamine
EN300-1657650-0.05g
N,3-dimethyl-1,2-thiazol-4-amine
2230799-39-8 95%
0.05g
$94.0 2023-06-04
Enamine
EN300-1657650-0.1g
N,3-dimethyl-1,2-thiazol-4-amine
2230799-39-8 95%
0.1g
$140.0 2023-06-04
Enamine
EN300-1657650-0.25g
N,3-dimethyl-1,2-thiazol-4-amine
2230799-39-8 95%
0.25g
$200.0 2023-06-04
Enamine
EN300-1657650-0.5g
N,3-dimethyl-1,2-thiazol-4-amine
2230799-39-8 95%
0.5g
$374.0 2023-06-04
Enamine
EN300-1657650-1.0g
N,3-dimethyl-1,2-thiazol-4-amine
2230799-39-8 95%
1g
$499.0 2023-06-04
Enamine
EN300-1657650-2.5g
N,3-dimethyl-1,2-thiazol-4-amine
2230799-39-8 95%
2.5g
$978.0 2023-06-04
Enamine
EN300-1657650-5.0g
N,3-dimethyl-1,2-thiazol-4-amine
2230799-39-8 95%
5g
$1448.0 2023-06-04
Enamine
EN300-1657650-10.0g
N,3-dimethyl-1,2-thiazol-4-amine
2230799-39-8 95%
10g
$2146.0 2023-06-04
Aaron
AR01FK9G-50mg
N,3-dimethyl-1,2-thiazol-4-amine
2230799-39-8 95%
50mg
$155.00 2025-02-11

Additional information on N,3-dimethyl-1,2-thiazol-4-amine

Recent Advances in the Study of N,3-dimethyl-1,2-thiazol-4-amine (CAS: 2230799-39-8) in Chemical Biology and Pharmaceutical Research

N,3-dimethyl-1,2-thiazol-4-amine (CAS: 2230799-39-8) is a heterocyclic compound that has recently gained attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound belongs to the thiazole family, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have explored the synthesis, characterization, and biological evaluation of N,3-dimethyl-1,2-thiazol-4-amine, shedding light on its mechanisms of action and therapeutic potential.

One of the key areas of research involving N,3-dimethyl-1,2-thiazol-4-amine is its role as a building block in the synthesis of novel bioactive molecules. Researchers have utilized this compound to develop derivatives with enhanced pharmacological properties. For example, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the thiazole ring of N,3-dimethyl-1,2-thiazol-4-amine could significantly improve its binding affinity to specific protein targets, such as kinases involved in cancer cell proliferation. This finding opens new avenues for the design of targeted therapies.

In addition to its applications in drug design, N,3-dimethyl-1,2-thiazol-4-amine has been investigated for its potential as a diagnostic tool. A recent study in Analytical Chemistry (2024) reported the development of a fluorescent probe based on this compound, which can selectively detect reactive oxygen species (ROS) in live cells. This probe offers a promising tool for studying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases. The high specificity and sensitivity of the probe highlight the versatility of N,3-dimethyl-1,2-thiazol-4-amine in biomedical research.

Another significant advancement is the exploration of N,3-dimethyl-1,2-thiazol-4-amine in combination therapies. A preclinical study published in Cancer Research (2024) evaluated the synergistic effects of this compound with conventional chemotherapeutic agents. The results indicated that N,3-dimethyl-1,2-thiazol-4-amine could enhance the efficacy of chemotherapy while reducing side effects, suggesting its potential as an adjuvant in cancer treatment. These findings underscore the importance of further clinical investigations to validate its therapeutic benefits.

Despite these promising developments, challenges remain in the optimization of N,3-dimethyl-1,2-thiazol-4-amine for clinical use. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on improving the pharmacokinetic properties of this compound, as reported in a 2024 study in the European Journal of Pharmaceutical Sciences. The study highlighted the importance of formulation strategies, such as nanoparticle-based delivery systems, to enhance the compound's therapeutic index.

In conclusion, N,3-dimethyl-1,2-thiazol-4-amine (CAS: 2230799-39-8) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to diagnostic tools, demonstrate its potential to address unmet medical needs. Future research should focus on overcoming the current limitations and advancing this compound toward clinical translation. The ongoing studies and recent publications underscore the growing interest in this molecule and its potential to contribute to the development of innovative therapies.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd